Cas no 508178-13-0 (1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO-)
508178-13-0 structure
Product Name:1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO-
CAS No:508178-13-0
MF:C8H8FN3O
MW:181.167024612427
CID:3180265
PubChem ID:60084841
Update Time:2025-04-21
1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO- Chemical and Physical Properties
Names and Identifiers
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- 1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO-
- 3-Amino-4-fluoro-1,2-benzisoxazole-6-methanamine
- DTXSID601235749
- 508178-13-0
- SCHEMBL6647480
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- Inchi: 1S/C8H8FN3O/c9-5-1-4(3-10)2-6-7(5)8(11)12-13-6/h1-2H,3,10H2,(H2,11,12)
- InChI Key: PDTJVWOBGVNWEB-UHFFFAOYSA-N
- SMILES: FC1=CC(CN)=CC2=C1C(N)=NO2
Computed Properties
- Exact Mass: 181.06514005Da
- Monoisotopic Mass: 181.06514005Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 78.1Ų
1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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